Cas no 862691-66-5 (5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 862691-66-5
• MF: C₁₈H₁₆BrNO₃
• MW: 374.228544235229
• CID: 6005468
• PubChem ID: 18802885
• Update Time: 2025-10-13

5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• 5-bromo-1-[3-(4-methylphenoxy)propyl]-2,3-dihydro-1H-indole-2,3-dione
• Z335452398
• F1641-0247
• 862691-66-5
• 5-bromo-1-(3-(p-tolyloxy)propyl)indoline-2,3-dione
• 5-bromo-1-[3-(4-methylphenoxy)propyl]indole-2,3-dione
• AKOS002668544

• Inchi： 1S/C18H16BrNO3/c1-12-3-6-14(7-4-12)23-10-2-9-20-16-8-5-13(19)11-15(16)17(21)18(20)22/h3-8,11H,2,9-10H2,1H3
• InChI Key： ZVRBNOIBNLHQQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(N2CCCOC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 373.03136g/mol
• Monoisotopic Mass: 373.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 862691-66-5)

5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 862691-66-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and is characterized by its unique structural features, including a bromine substituent and a 4-methylphenoxy group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The molecular structure of 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione is composed of a central indole core with a 2,3-dione moiety, which is flanked by a brominated benzene ring and a propyl chain substituted with a 4-methylphenoxy group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the potential of 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB pathway and the Nrf2 pathway.

In addition to its anti-inflammatory and antioxidant effects, 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting multiple cellular mechanisms. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is often dysregulated in cancer cells, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione have also been studied extensively. Research indicates that this compound has favorable oral bioavailability and good plasma stability, which are crucial factors for its potential use as an orally administered therapeutic agent. Moreover, preclinical studies have shown that it exhibits low toxicity in animal models, further supporting its safety profile.

The synthetic route for the preparation of 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione has been well documented in the literature. The synthesis typically involves several steps, including the formation of the indole core through a condensation reaction followed by functionalization with the bromine and 4-methylphenoxy groups. The detailed synthetic protocols provide a robust foundation for large-scale production and further optimization of the compound.

In conclusion, 5-bromo-1-3-(4-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 862691-66-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional mechanisms of action and therapeutic uses for this intriguing molecule.